Cas no 89365-28-6 (2,1,3-Benzothiadiazole, 4-bromo-5,7-dinitro-)

2,1,3-Benzothiadiazole, 4-bromo-5,7-dinitro- structure
89365-28-6 structure
Product Name:2,1,3-Benzothiadiazole, 4-bromo-5,7-dinitro-
CAS No:89365-28-6
MF:C6HBrN4O4S
MW:305.065538167953
CID:603166
PubChem ID:14650758
Update Time:2025-04-19

2,1,3-Benzothiadiazole, 4-bromo-5,7-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzothiadiazole, 4-bromo-5,7-dinitro-
    • 4-bromo-5,7-dinitro-2,1,3-benzothiadiazole
    • 89365-28-6
    • DTXSID60562614
    • SCHEMBL5708742
    • Inchi: 1S/C6HBrN4O4S/c7-4-2(10(12)13)1-3(11(14)15)5-6(4)9-16-8-5/h1H
    • InChI Key: TZMFBCKTOMCDFJ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C2C1=NSN=2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 303.89019g/mol
  • Monoisotopic Mass: 303.89019g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 146Ų

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